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Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Get Quote

The table below summarizes the core technical data and physical properties of Nopco NXZ.

Property Specification / Value

Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]

Appearance Light yellowish brown liquid [1]

Chemical Type Metallic soap-type anti-foaming agent [1]

Ionicity Nonionic [1]

Specific Gravity 0.89 (at 20°C) [1]

Viscosity 170 mPa·s (at 25°C) [1]

pH 5.1 (2% aqueous dispersion) [1]

Flash Point 174 °C [1]

Dispersibility Dispersible in water [1]

Hard Water Resistance Good [1]

Detailed Composition Breakdown
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A more detailed breakdown of its molecular composition is available, though some components are

proprietary.

Component
CAS Number (if
available)

Weight
Percentage

Distillates petroleum hydrotreated heavy naphthenic
[2]

64742-52-5 [2] 75.0 - 85.0% [2]

Solvent naphtha petroleum heavy aliphatic [2] 64742-96-7 [2] 5.0 - 10.0% [2]

Metallic Ester (Trade Secret) [2] - 1.0 - 3.0% [2]

Polyethylene glycol derivative (Trade Secret) [2] - 1.0 - 3.0% [2]

Proprietary Polyether Polyol (Trade Secret) [2] - 1.0 - 2.0% [2]

Experimental Evaluation Protocol

The search results provide one standard industry method for evaluating the defoaming performance of

Nopco NXZ, specifically in latex systems.

Defoaming Performance Test via Diffuser Stone [1]

This method evaluates the product's effectiveness by measuring foam height before and after adding the

defoamer.
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Start

Measure 100g of NBR latex
into 500mL graduated cylinder

Heat/cool latex to
target temperature (25°C or 40°C)

Begin bubbling nitrogen gas
(0.5 L/min) through G4 glass filter

Wait for foam to reach
a predetermined height

Add 0.5mL of 5% Nopco NXZ dilution

Record foam height over time

Analyze foam volume data

Click to download full resolution via product page

Application Guidelines:

Typical Usage Level: It is recommended to use Nopco NXZ at a level of 0.1-0.3 mass% on the solid

weight of emulsions and latexes [1].
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Dilution: It can be used directly or diluted with water. If diluting, mixing during the process is

necessary [1].
Storage Handling: If the product separates after long storage, it should be mixed well before use [1].

Key Applications and Regulatory Information

Primary Applications: Nopco NXZ is a defoamer designed for latex and emulsion systems,
especially effective in acrylic, vinyl acetate, or vinyl acetate-acrylic emulsions [1]. It is also used

in water-based paints, inks, adhesives, and water-soluble alkyds [1] [3].
Formulation Example: One search result provided a practical formulation for a "Masonry Restoration

Paint," which uses 2.0 kg of Nopco NXZ per total batch weight of 1170 kg [4].
Regulatory Identifiers:

CAS Registry Number: 12794-56-8 [5] [6] [2]
Synonym: Also known as FOAMASTER NXZ [5] [6] [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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